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Compound of Interest

Compound Name: BIBF0775

Cat. No.: B10752362 Get Quote

Essential Safety and Handling Guide for BIBF0775
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling BIBF0775. It offers procedural, step-by-step

guidance for safe operational workflow and disposal.

Hazard Identification and Classification
BIBF0775 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Adherence to strict safety protocols is mandatory to mitigate risks.

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed.

Acute aquatic toxicity 1 H400: Very toxic to aquatic life.

Chronic aquatic toxicity 1
H410: Very toxic to aquatic life

with long lasting effects.

Data sourced from BIBF0775

Material Safety Data Sheet.[1]
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The use of appropriate personal protective equipment is the primary line of defense against

exposure. While the specific level of PPE may vary based on the experimental conditions and

scale, the following are the minimum recommended standards for handling BIBF0775 powder

and solutions.

Recommended PPE for Handling BIBF0775
Body Part Recommended Protection

Respiratory

A NIOSH-approved N95 or higher filtering

facepiece respirator should be used when

handling the powder form to avoid inhalation of

dust.[2] For handling solutions, work in a well-

ventilated area or a chemical fume hood to

avoid breathing vapors or mists.[1]

Hands

Chemical-resistant gloves (e.g., nitrile) should

be worn at all times.[3][4][5][6] Inspect gloves for

any tears or punctures before use. Change

gloves immediately if they become

contaminated.

Eyes

Safety glasses with side shields or chemical

safety goggles are mandatory to protect against

splashes or airborne particles.[2][3][4][5]

Body

A standard laboratory coat should be worn to

protect the skin and clothing.[5] For procedures

with a higher risk of splashing, consider a

chemical-resistant apron or coveralls.

Feet
Closed-toe shoes are required in the laboratory

at all times.

Operational Plan: From Receipt to Use
A systematic approach to handling BIBF0775 is essential for maintaining a safe laboratory

environment. The following workflow outlines the key steps from receiving the compound to its

use in experimental procedures.
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Caption: Workflow for the safe handling of BIBF0775 in a laboratory setting.
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Step-by-Step Handling Protocol
Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leakage.

Inventory and Storage: Log the compound into your chemical inventory. Store the container

tightly sealed in a cool, well-ventilated area.[1] The powder form should be stored at -20°C,

while solutions should be stored at -80°C.[1]

Donning PPE: Before handling, put on all required personal protective equipment as detailed

in the table above.

Preparation of Work Area: All handling of BIBF0775 powder and volatile solutions should be

conducted in a certified chemical fume hood to ensure adequate ventilation.[1]

Weighing and Solution Preparation: When weighing the powder, take care to avoid creating

and inhaling dust.[1] When preparing solutions, add the solvent to the powder slowly to

prevent splashing.

Experimental Use: Follow your specific experimental protocol. Avoid eating, drinking, or

smoking in the laboratory.[1]

Decontamination: After use, decontaminate all surfaces and equipment by scrubbing with a

suitable solvent like alcohol.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Remove contact lenses if

present and easy to do. Seek prompt medical

attention.[1]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with large

amounts of water.[1] Seek medical advice if

irritation develops.

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen or

perform CPR if necessary. Avoid mouth-to-

mouth resuscitation.[1] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[1] Wash out the mouth

with water and call a physician or poison control

center immediately.[1]

Accidental Release Measures
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage. Keep the product away from drains and water

courses.[1]

Clean-up: For liquid spills, absorb with an inert, non-combustible material (e.g., diatomite,

universal binders).[1] For solid spills, carefully sweep or scoop up the material to avoid

creating dust.

Dispose: Collect the spilled material and any contaminated absorbent into a sealed container

for disposal as hazardous waste.[1]
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Disposal Plan
BIBF0775 and its containers must be disposed of as hazardous waste.[1] Never dispose of this

chemical down the drain or in the regular trash.

Waste Collection

Temporary Storage

Final Disposal

Collect Waste in
Designated Container

Label Container Clearly
(Chemical Name, Hazards)

Segregate from
Incompatible Wastes

Store in a Secure,
Ventilated Area

Arrange for Pickup by
Approved Waste Disposal Service

Complete Waste
Disposal Manifest
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Caption: Disposal workflow for BIBF0775 waste.

Step-by-Step Disposal Protocol
Waste Collection: Collect all waste materials containing BIBF0775 (including empty

containers, contaminated PPE, and spill cleanup materials) in a dedicated, sealed, and

clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with the chemical name "BIBF0775" and the

appropriate hazard warnings (e.g., "Toxic," "Hazardous to the Aquatic Environment").

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,

away from incompatible materials such as strong acids, alkalis, and oxidizing agents.[1]

Disposal: Dispose of the contents and the container through an approved waste disposal

plant or a licensed hazardous waste management company.[1] Follow all local, state, and

federal regulations for hazardous waste disposal.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling BIBF0775].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752362#personal-protective-equipment-for-
handling-bibf0775]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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